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Compound of Interest

Compound Name:
1-(2,2-Diethoxyethyl)-3-

methoxyurea

Cat. No.: B172429 Get Quote

Disclaimer: Limited publicly available scientific literature and experimental data exist for 1-(2,2-
diethoxyethyl)-3-methoxyurea. This document summarizes available information, primarily

from chemical databases, and presents a hypothetical synthesis scheme based on general

organic chemistry principles. A comprehensive technical guide with detailed experimental

validation is not possible at this time.

Chemical Identity and Properties
1-(2,2-diethoxyethyl)-3-methoxyurea is a chemical compound with the CAS number 116451-

49-1.[1] It is a substituted urea derivative containing both diethoxyethyl and methoxy functional

groups.

Property Value Source

CAS Number 116451-49-1 [1]

Molecular Formula C₈H₁₈N₂O₄ [1]

Molecular Weight 206.24 g/mol

Synonyms
N-(2,2-diethoxyethyl)-N'-

methoxyurea
[1]

Predicted pKa 12.92 ± 0.46 [1]
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Potential Synthesis Pathway (Hypothetical)
A plausible synthetic route to 1-(2,2-diethoxyethyl)-3-methoxyurea would involve the reaction

of aminoacetaldehyde diethyl acetal with methoxy isocyanate. This is a standard method for

the formation of substituted ureas.

Reactants

Reaction

Work-up & Purification

Final Product

Aminoacetaldehyde
diethyl acetal

Reaction in aprotic solvent
(e.g., Dichloromethane)

Room Temperature

Methoxy
isocyanate

Solvent Removal
(Rotary Evaporation)

Reaction Mixture

Purification
(e.g., Column Chromatography)

Crude Product

1-(2,2-diethoxyethyl)-3-methoxyurea

Purified Product

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 4 Tech Support

https://www.benchchem.com/product/b172429?utm_src=pdf-body
https://www.benchchem.com/product/b172429?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b172429?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hypothetical synthesis workflow for 1-(2,2-diethoxyethyl)-3-methoxyurea.

Potential Applications in Research
While no specific applications for 1-(2,2-diethoxyethyl)-3-methoxyurea have been

documented in peer-reviewed literature, substituted ureas are a significant class of compounds

in medicinal chemistry. They are known to exhibit a wide range of biological activities and are

core structures in several approved drugs. The presence of the methoxyurea moiety suggests

potential for investigation in areas such as:

Enzyme Inhibition: Methoxyurea derivatives have been explored as inhibitors of various

enzymes.

Drug Discovery: The diethoxyethyl group can modulate physicochemical properties such as

solubility and lipophilicity, which are important in drug design.

Safety and Handling
No specific safety data sheet (SDS) for 1-(2,2-diethoxyethyl)-3-methoxyurea is readily

available. As with any chemical of unknown toxicity, it should be handled with appropriate

personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work

should be conducted in a well-ventilated fume hood.

Conclusion
1-(2,2-diethoxyethyl)-3-methoxyurea is a chemical entity with limited available data. The

information presented here is based on basic chemical properties and theoretical synthetic

pathways. Further research is required to determine its physical and chemical properties,

establish a validated synthetic protocol, and explore its potential biological activities and

applications. Researchers interested in this compound would need to perform de novo

characterization and experimental work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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